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Compound of Interest |

Compound Name: 4-Chloro-2-ethoxyphenol

CAS No.: 18113-10-5

Cat. No.: B3040275

. J

Technical Guide: 4-Chloro-2-ethoxyphenol
Safe Handling, Physicochemical Properties, and
Synthesis Applications

Executive Summary & Chemical Profile

4-Chloro-2-ethoxyphenol (CAS: 18113-10-5) is a halogenated phenolic ether used primarily
as a scaffold in the synthesis of bioactive molecules (pharmaceuticals) and azo-dye ligands.[1]
[2] As a chlorophenol derivative, it presents specific risks regarding tissue corrosion and
environmental persistence. This guide synthesizes available data with "Read-Across" logic
from structural analogs (e.g., 4-chlorophenol, 2-ethoxyphenol) to establish a robust safety
protocol.

Physicochemical Data Table
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Property Value | Description SourcellLogic

CAS Number 18113-10-5 Chemical Abstracts Service
IUPAC Name 4-Chloro-2-ethoxyphenol Official Nomenclature
Molecular Formula CsHoCIO2 Stoichiometry

Molecular Weight 172.61 g/mol Calculated

Physical State

Crystalline Solid (Predicted)

Analogous to 4-chlorophenol
(MP ~43°C)

Soluble in EtOH, DMSO, DCM;

Solubility ) ) Lipophilic phenol character
Sparingly soluble in H20
) Phenolic OH, acidified by CI-
pKa ~8.5 - 9.0 (Predicted) o
substitution
SMILES CCOC1=C(C=CcC(Ch=C1)0 Structural String

Hazard Identification & Risk Assessment (GHS)

Note: Direct GHS data for this specific isomer is limited. The following classification is derived

from the Precautionary Principle using validated structural analogs (4-Ethoxyphenol and 4-

Chlorophenol).

Core Hazards

» Skin Corrosion/Irritation (Category 2/2A): Phenolic compounds are rapidly absorbed and can

denature proteins. Expect irritation or mild burns upon contact.

e Serious Eye Damage/Irritation (Category 2A): High risk of corneal opacity if not rinsed

immediately.

e Specific Target Organ Toxicity - SE (Category 3): Respiratory irritation is likely if dust or

aerosols are inhaled.

Mechanism of Toxicity

The toxicity of 4-Chloro-2-ethoxyphenol stems from two moieties:
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e Phenolic Hydroxyl: Acts as a proton donor, disrupting cell membrane potentials and causing
protein coagulation (chemical burns).

o Chloro-Substituent: Increases lipophilicity (LogP), enhancing dermal absorption compared to
non-halogenated phenols.

Operational Protocols: Safe Handling & Storage
A. Engineering Controls

Do not handle this compound on an open bench.
e Primary Containment: Fume hood with a face velocity of >100 fpm.

o Atmosphere: While not strictly pyrophoric, phenolic oxidation products (quinones) can be
colored and reactive. Store and weigh under inert atmosphere (Nitrogen/Argon) if high purity
is required for catalysis ligands.

B. Personal Protective Equipment (PPE) Matrix

o Eyes: Chemical splash goggles (ANSI Z87.1). Face shield required for quantities >5g.

e Hands: Nitrile gloves are generally sufficient for incidental splash. For prolonged handling,
use Silver Shield/4H laminate gloves, as chlorophenols can permeate standard nitrile over
time.

e Body: Lab coat (buttoned) + chemical-resistant apron.

C. Reaction Setup Visualization

The following diagram illustrates the logical flow for setting up a reaction involving 4-Chloro-2-
ethoxyphenol, emphasizing containment and waste segregation.
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Caption: Operational workflow for handling 4-Chloro-2-ethoxyphenol in synthesis, highlighting
critical control points.

Emergency Response Protocols
Spill Management

e Evacuate: Clear the immediate area of non-essential personnel.
e PPE Up: Don double nitrile gloves and respiratory protection (N95/P100) if dust is present.

o Neutralize: Do not just wipe up. Cover the spill with a 1:1 mixture of Sodium Carbonate
(Na2COs) and clay absorbent. The base neutralizes the phenol.

o Collect: Scoop into a hazardous waste container labeled "Solid Halogenated Waste."

First Aid Logic

o Skin Contact (The "PEG" Protocol): Water alone is often inefficient for removing lipophilic
phenols.

o Immediately flush with water for 1 minute.

o Crucial Step: Wash the area with Polyethylene Glycol 300 or 400 (PEG) mixed with
industrial methylated spirits if available. PEG solubilizes the phenol better than water.

o Flush with water again for 15 minutes.
e Eye Contact: Irrigate with saline/water for 15 minutes.[3] Do not use PEG in eyes.[4]
Synthesis & Application Context

Drug Development & Medicinal Chemistry

4-Chloro-2-ethoxyphenol serves as a "Right-Hand Side" (RHS) building block in medicinal
chemistry.

e Linker Chemistry: The phenolic -OH is a prime nucleophile for Williamson ether synthesis or
Buchwald-Hartwig couplings to attach the ethoxy-chlorophenyl motif to larger heteroaromatic
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cores.

o Metabolic Stability: The chlorine atom at the para position blocks metabolic oxidation
(CYP450 hydroxylation) at the most reactive site, potentially increasing the half-life of the
final drug candidate.

Ligand Synthesis

It is used to synthesize azo-thiazol ligands. The coupling of diazonium salts with 4-Chloro-2-
ethoxyphenol yields tridentate ligands used for sensing transition metals (Ag, Cu) or as
photosensitizers.

Synthesis Workflow Diagram

The following decision tree helps researchers select the correct activation method for this
compound.

O-Alkylation ,
Alkyl Halide (Ether formation) S e
4-Chloro-2-ethoxyphenol Target Reaction? Aryl Halide | ((P:(_jc_)cggﬂ%ﬁﬁg) Base: NaOtBu / Toluene
Ortho-Formylation .
(Duff/Reimer-Tiemann) FEEEREIE LS AT R

Click to download full resolution via product page

Caption: Synthetic decision tree for functionalizing 4-Chloro-2-ethoxyphenol based on target
moiety.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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